Cas no 62872-17-7 (2-Propanol, 1,1-dibromo-3-iodo-)

• Product Name: 2-Propanol, 1,1-dibromo-3-iodo-
• CAS No: 62872-17-7
• MF: C₃H₅Br₂IO
• MW: 343.783672094345
• CID: 429520
• PubChem ID: 71382110
• Update Time: 2025-04-19

2-Propanol, 1,1-dibromo-3-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1-dibromo-3-iodo-
• 1,1-dibromo-3-iodopropan-2-ol
• 62872-17-7
• DTXSID40804509

• Inchi： 1S/C3H5Br2IO/c4-3(5)2(7)1-6/h2-3,7H,1H2
• InChI Key： NDGBULUSRMAZSY-UHFFFAOYSA-N
• SMILES： ICC(C(Br)Br)O

Computed Properties

• Exact Mass: 341.77465
• Monoisotopic Mass: 341.77519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 50.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Iodohydrins